4-(1,3-Benzodioxol-5-ylamino)-4-oxo-2-butenoic acid
4-(1,3-Benzodioxol-5-ylamino)-4-oxo-2-butenoic acid
Brand Name:
Vulcanchem
CAS No.:
281212-38-2
VCID:
VC0408002
InChI:
InChI=1S/C11H9NO5/c13-10(3-4-11(14)15)12-7-1-2-8-9(5-7)17-6-16-8/h1-5H,6H2,(H,12,13)(H,14,15)/b4-3+
SMILES:
C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC(=O)O
Molecular Formula:
C11H9NO5
Molecular Weight:
235.19g/mol
4-(1,3-Benzodioxol-5-ylamino)-4-oxo-2-butenoic acid
CAS No.: 281212-38-2
Main Products
VCID: VC0408002
Molecular Formula: C11H9NO5
Molecular Weight: 235.19g/mol
| CAS No. | 281212-38-2 |
|---|---|
| Product Name | 4-(1,3-Benzodioxol-5-ylamino)-4-oxo-2-butenoic acid |
| Molecular Formula | C11H9NO5 |
| Molecular Weight | 235.19g/mol |
| IUPAC Name | (E)-4-(1,3-benzodioxol-5-ylamino)-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C11H9NO5/c13-10(3-4-11(14)15)12-7-1-2-8-9(5-7)17-6-16-8/h1-5H,6H2,(H,12,13)(H,14,15)/b4-3+ |
| Standard InChIKey | MQNBYAMMODYMMC-ONEGZZNKSA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)/C=C/C(=O)O |
| SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC(=O)O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC(=O)O |
| PubChem Compound | 696205 |
| Last Modified | Nov 11 2021 |
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